2-Chloro-1-[4-(1-ethylpyrazol-4-yl)piperidin-1-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[4-(1-ethylpyrazol-4-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C13H20ClN3O/c1-3-17-9-12(8-15-17)11-4-6-16(7-5-11)13(18)10(2)14/h8-11H,3-7H2,1-2H3
• InChI Key: MVRXCHPMLYICLB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2CCN(CC2)C(=O)C(C)Cl
• Molecular Formula: C13H20ClN3O
• Molecular Weight: 269.77 g/mol

Description

2-Chloro-1-[4-(1-ethylpyrazol-4-yl)piperidin-1-yl]propan-1-one is a chemical compound that belongs to the class of substituted cathinones. This compound is also known as 4-Ethylmethcathinone, 4-EMC, or 4-ethyl-N-methylcathinone. It is a psychoactive drug that has been used as a research chemical. The purpose of

Mechanism of Action

The mechanism of action of 2-Chloro-1-[4-(1-ethylpyrazol-4-yl)piperidin-1-yl]propan-1-one is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor. It has also been shown to increase the release of serotonin in the brain.
Biochemical and Physiological Effects:
2-Chloro-1-[4-(1-ethylpyrazol-4-yl)piperidin-1-yl]propan-1-one has been shown to have various biochemical and physiological effects. It has been shown to increase locomotor activity in animals. It has also been shown to increase the levels of dopamine and norepinephrine in the brain. Additionally, it has been shown to increase heart rate and blood pressure in animals.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Chloro-1-[4-(1-ethylpyrazol-4-yl)piperidin-1-yl]propan-1-one in lab experiments include its ability to induce behavioral changes in animals. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, the limitations of using this compound in lab experiments include its potential for abuse and its lack of specificity for certain receptors.

Future Directions

There are several future directions for the research on 2-Chloro-1-[4-(1-ethylpyrazol-4-yl)piperidin-1-yl]propan-1-one. One direction is to study the long-term effects of this compound on the brain and behavior. Another direction is to study the effects of this compound on different animal models. Additionally, future research could focus on the development of more specific and selective compounds that target specific receptors in the brain.

Synthesis Methods

The synthesis method of 2-Chloro-1-[4-(1-ethylpyrazol-4-yl)piperidin-1-yl]propan-1-one involves the reaction of 4-ethylpyrazole-3-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-methylaminorex. The final step involves the reaction of the resulting compound with hydrochloric acid to yield 2-Chloro-1-[4-(1-ethylpyrazol-4-yl)piperidin-1-yl]propan-1-one.

Scientific Research Applications

2-Chloro-1-[4-(1-ethylpyrazol-4-yl)piperidin-1-yl]propan-1-one has been used as a research chemical in various scientific studies. It has been used to study the effects of cathinones on the central nervous system. The compound has also been used to study the effects of psychoactive substances on the behavior of animals.